Cas no 2252345-81-4 (Vaccarin E)

• Product Name: Vaccarin E
• CAS No: 2252345-81-4
• MF: C₄₂H₄₈O₂₂
• MW: 904.8173
• CID: 4765673
• Update Time: 2025-05-28

Vaccarin E Chemical and Physical Properties

Names and Identifiers

• Vaccarin E

• Inchi： 1S/C42H48O22/c1-57-23-10-16(2-8-19(23)45)3-9-28(48)58-15-27-33(51)35(53)38(56)42(63-27)62-25-12-24-29(20(46)11-22(60-24)17-4-6-18(44)7-5-17)34(52)30(25)39-40(36(54)32(50)26(13-43)61-39)64-41-37(55)31(49)21(47)14-59-41/h2,4-8,10-12,21,26-27,31-33,35-45,47,49-56H,3,9,13-15H2,1H3/t21-,26+,27+,31-,32+,33+,35-,36-,37+,38+,39-,40+,41-,42+/m0/s1
• InChI Key： CIVMKCGGDCNCEA-XSTIHWQGSA-N
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]([H])([C@]1([H])C1C(=C2C(C([H])=C(C3C([H])=C([H])C(=C([H])C=3[H])O[H])OC2=C([H])C=1O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC(C([H])([H])C([H])([H])C2C([H])=C([H])C(=C(C=2[H])OC([H])([H])[H])O[H])=O)O1)O[H])O[H])O[H])=O)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])(C([H])([H])O1)O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 64
• Rotatable Bond Count: 14
• Complexity: 1580
• XLogP3: -1.6
• Topological Polar Surface Area: 351

Related Categories

• Flavonoids

Additional information on Vaccarin E

Research Brief on Vaccarin E (2252345-81-4): Recent Advances in Chemical Biology and Pharmaceutical Applications

Vaccarin E, a flavonoid glycoside with the chemical identifier 2252345-81-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on Vaccarin E, focusing on its pharmacological properties, mechanisms of action, and emerging clinical relevance. The compound, primarily isolated from traditional medicinal plants such as Vaccaria segetalis, has demonstrated promising bioactivities, including anti-inflammatory, antioxidant, and cardioprotective effects.

Recent studies have elucidated the molecular mechanisms underlying Vaccarin E's biological effects. For instance, a 2023 study published in the Journal of Natural Products revealed that Vaccarin E modulates the NF-κB signaling pathway, thereby attenuating inflammatory responses in vitro and in vivo. Additionally, its antioxidant properties have been linked to the upregulation of endogenous antioxidant enzymes, such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). These findings highlight the compound's potential as a multi-target therapeutic agent for chronic inflammatory and oxidative stress-related diseases.

In the context of cardiovascular health, Vaccarin E has shown remarkable efficacy in preclinical models. A 2024 study in Cardiovascular Research demonstrated that the compound enhances endothelial function by promoting nitric oxide (NO) production and reducing endothelial cell apoptosis. These effects are particularly relevant for the treatment of atherosclerosis and other vascular disorders. Furthermore, the compound's low toxicity profile, as evidenced by acute and subchronic toxicity studies, positions it as a viable candidate for further drug development.

Despite these advancements, challenges remain in the clinical translation of Vaccarin E. Issues such as poor bioavailability and rapid metabolism have been identified as potential barriers to its therapeutic application. Recent efforts to address these limitations include the development of novel drug delivery systems, such as nanoparticle-based formulations, which have shown improved pharmacokinetic profiles in animal models. Collaborative research between academia and industry is expected to accelerate the progression of Vaccarin E from bench to bedside.

In conclusion, Vaccarin E (2252345-81-4) represents a promising bioactive compound with diverse pharmacological applications. Ongoing research aims to further characterize its mechanisms of action, optimize its delivery, and validate its efficacy in clinical trials. The integration of advanced technologies, such as computational modeling and high-throughput screening, will likely play a pivotal role in unlocking the full therapeutic potential of this compound. This brief underscores the importance of continued investment in the study of Vaccarin E to address unmet medical needs in inflammation, cardiovascular disease, and beyond.